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Compound of Interest

Compound Name: 4,5-Dioxodehydroasimilobine

Cat. No.: B1262819 Get Quote

Despite its classification as an alkaloid and its isolation from natural sources, 4,5-
Dioxodehydroasimilobine remains a molecule with no publicly documented biological

activities, quantitative data, or established experimental protocols. An extensive review of

scientific literature and chemical databases reveals a significant gap in the understanding of

this compound's pharmacological profile.

Currently, information on 4,5-Dioxodehydroasimilobine is primarily limited to its chemical

identity and origins. It is recognized as an alkaloid, a class of naturally occurring organic

compounds that often exhibit potent physiological effects.[1] The compound has been isolated

from plants of the genus Houttuynia and has also been reported in Aristolochia triangularis and

Aristolochia mollissima.[1][2] Chemical suppliers list it for research purposes, sometimes with

generic keywords such as "inhibitor," but without any specific biological targets or data to

support this classification.

The lack of published research means that for scientists and drug development professionals,

4,5-Dioxodehydroasimilobine represents a completely unexplored area. There are no

available data on its potential efficacy in any disease model, its mechanism of action, or any

associated signaling pathways. Consequently, core requirements for a technical guide, such as

quantitative data for bioactivity and detailed experimental methodologies, cannot be fulfilled at

this time.

Below is a summary of the currently available information.
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Chemical and Physical Properties
Property Value Source

Molecular Formula C17H11NO4 PubChem[2]

Molecular Weight 293.27 g/mol PubChem[2]

CAS Number 82644-81-3 Lifeasible

Synonyms Noraristolodione PubChem[2]

Natural Sources
Genus Houttuynia[1]

Aristolochia triangularis[2]

Aristolochia mollissima[2]

Future Outlook
The absence of data on the biological activities of 4,5-Dioxodehydroasimilobine presents an

opportunity for novel research. As a natural product, it holds potential for the discovery of new

therapeutic agents. Future investigations would need to begin with broad-spectrum screening

assays to identify any potential cytotoxic, antimicrobial, enzyme inhibitory, or other biological

effects. Should any activity be identified, subsequent research would be required to elucidate

the mechanism of action, identify molecular targets, and establish a quantitative understanding

of its effects.

For researchers in the field of natural product drug discovery, 4,5-Dioxodehydroasimilobine is

a blank slate, offering the potential for foundational discoveries. However, until such studies are

conducted and published, its role in pharmacology and drug development remains unknown.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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